1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone

• IUPAC Name: (2E)-1-thiophen-2-yl-2-(1,3,3-trimethylindol-2-ylidene)ethanone
• InChI: InChI=1S/C17H17NOS/c1-17(2)12-7-4-5-8-13(12)18(3)16(17)11-14(19)15-9-6-10-20-15/h4-11H,1-3H3/b16-11+
• InChI Key: SYIQCWWBAWXTEM-LFIBNONCSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2N(C1=CC(=O)C3=CC=CS3)C)C
• Isomeric SMILES: CC\1(C2=CC=CC=C2N(/C1=C/C(=O)C3=CC=CS3)C)C
• Molecular Formula: C17H17NOS
• Molecular Weight: 283.4 g/mol

Description

1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone, also known as TTNE, is a synthetic compound that has been widely used in scientific research due to its potential therapeutic properties. TTNE belongs to the class of indole-based compounds and has been shown to exhibit a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone is not fully understood. However, it has been proposed that 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone may exert its therapeutic effects by modulating various signaling pathways involved in inflammation, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone exhibits a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone has also been shown to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized and purified. 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone is also stable under various experimental conditions. However, there are some limitations to its use. 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone has low solubility in water, which can limit its use in aqueous-based experiments. Additionally, the mechanism of action of 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone. One area of interest is the development of more efficient synthesis methods for 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone and its analogs. Another area of interest is the investigation of the mechanism of action of 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone and its potential targets. Additionally, there is a need for further studies on the potential therapeutic applications of 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone, particularly in the treatment of neurodegenerative diseases.

Scientific Research Applications

1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. 1-(2-thienyl)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.